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Compound of Interest

Compound Name: 4,5-Dichloro-1,3-dioxolan-2-one

Cat. No.: B1204053 Get Quote

In-Depth Technical Guide: 4,5-Dichloro-1,3-
dioxolan-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety and property

data for 4,5-Dichloro-1,3-dioxolan-2-one. Due to the limited publicly available experimental

data for this specific compound, this guide also outlines standardized methodologies for

chemical safety and toxicity assessment as recommended by international guidelines.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of 4,5-Dichloro-
1,3-dioxolan-2-one. This data is essential for understanding the compound's behavior and for

safe handling and storage.
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Property Value Source

Molecular Formula C₃H₂Cl₂O₃ [1]

Molecular Weight 156.95 g/mol [1]

CAS Number 3967-55-3 [1]

Appearance No data available

Melting Point No data available

Boiling Point No data available

Density No data available

Solubility No data available

Hazard Identification and Safety
While specific toxicity data for 4,5-Dichloro-1,3-dioxolan-2-one is largely unavailable, related

chlorinated compounds and the general reactivity of similar chemical structures suggest that it

should be handled with care.[2] The following table outlines general safety information.
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Hazard Category GHS Classification Precautionary Statements

Acute Toxicity (Oral) No data available
P264, P270,

P301+P310+P330

Acute Toxicity (Dermal) No data available P280

Acute Toxicity (Inhalation) No data available P261, P271, P304+P340

Skin Corrosion/Irritation No data available
P280, P302+P352,

P332+P313, P362+P364

Serious Eye Damage/Irritation No data available
P280, P305+P351+P338,

P337+P313

Respiratory or Skin

Sensitization
No data available

P261, P272, P280,

P302+P352, P333+P313

Carcinogenicity No data available P201, P202, P280

Reproductive Toxicity No data available P201, P202, P280

Note: Precautionary statements are based on general handling procedures for potentially

hazardous chemicals and are not derived from specific test data for this compound.

Experimental Protocols for Safety Assessment
In the absence of specific experimental data for 4,5-Dichloro-1,3-dioxolan-2-one, this section

details standardized experimental protocols from the Organisation for Economic Co-operation

and Development (OECD) Guidelines for the Testing of Chemicals. These guidelines are

internationally recognized for assessing the safety of chemicals.[3][4]

Acute Oral Toxicity - OECD Test Guideline 425: Up-and-
Down Procedure (UDP)
This method is used to determine the median lethal dose (LD50) of a substance when

administered orally.

Principle: A sequential dosing method where the outcome of the previously tested animal

determines the dose for the next animal. If an animal survives, the dose for the next animal
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is increased. If an animal dies, the dose is decreased. This approach significantly reduces

the number of animals required for testing.[1]

Methodology:

Healthy, young adult rodents (typically female rats) are used.[1]

Animals are fasted prior to dosing.

A starting dose, based on available information, is administered to a single animal.

The animal is observed for signs of toxicity and mortality for up to 14 days.

The dosing for subsequent animals is adjusted based on the previous outcome using a

predetermined dose progression factor.

The LD50 is calculated using the maximum likelihood method.

Skin Irritation/Corrosion - OECD Test Guideline 404:
Acute Dermal Irritation/Corrosion
This guideline describes the procedure to assess the potential of a substance to cause skin

irritation or corrosion.

Principle: The test substance is applied to the skin of a single animal in a stepwise manner.

Methodology:

A small area of the fur of a healthy young adult albino rabbit is clipped.

A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to the skin under a

gauze patch.

The patch is removed after a 4-hour exposure period.

The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.
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The severity of the skin reactions is scored, and the substance is classified based on the

scores.

Eye Irritation/Corrosion - OECD Test Guideline 405:
Acute Eye Irritation/Corrosion
This test evaluates the potential of a substance to cause serious eye damage.

Principle: The test substance is instilled into the eye of a single animal, and the effects are

observed.

Methodology:

A single dose of the test substance (0.1 mL for liquids, 0.1 g for solids) is instilled into the

conjunctival sac of one eye of a healthy young adult albino rabbit. The other eye serves as

a control.

The eyes are examined at 1, 24, 48, and 72 hours after instillation.

Observations are made for corneal opacity, iritis, conjunctival redness, and chemosis

(swelling).

The severity of the eye lesions is scored, and the substance is classified based on the

persistence and severity of the observed effects.

Workflows and Logical Relationships
The following diagrams illustrate standardized workflows for chemical safety assessment.
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RAMP Principle for Chemical Safety Corresponding Actions

Recognize Hazards Assess Risks

Review SDS and Literature

Minimize Risks

Evaluate Potential Exposure Routes

Prepare for Emergencies

Use PPE and Engineering Controls

Have Spill Kits and Emergency Plan

Click to download full resolution via product page

Caption: A workflow for chemical safety based on the RAMP principle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1204053?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

